6-(Difluoromethyl)-4-hydroxypyrimidine-2(1H)-thione
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Overview
Description
The compound “6-(Difluoromethyl)-4-hydroxypyrimidine-2(1H)-thione” is a pyrimidine derivative. Pyrimidines are aromatic heterocyclic organic compounds similar to benzene and pyridine, containing two nitrogen atoms at positions 1 and 3 of the six-member ring . The difluoromethyl group (CF2H) is a lipophilic hydrogen bond donor that may act as a bioisostere of hydroxyl, thiol, or amine groups .
Synthesis Analysis
The synthesis of difluoromethylated heterocycles has been less explored. Traditional strategies include deoxyfluorination of aldehydes, difluorination of benzylic C−H bonds, decarbonylation/decarboxylation difluoromethylation, cycloaddition reactions, and conversion of CF2R containing heterocycles precursors .Chemical Reactions Analysis
The chemical reactions involving difluoromethyl groups are an emerging field of study. One approach involves the use of organophotocatalytic direct difluoromethylation of heterocycles using O2 as a green oxidant .Scientific Research Applications
Antioxidant Activities
A significant application of derivatives of 6-hydroxypyrimidine, which includes 6-(Difluoromethyl)-4-hydroxypyrimidine-2(1H)-thione, is in the area of antioxidant activities. Studies have synthesized and evaluated the antioxidant activities of various derivatives. For example, Dudhe et al. (2013) synthesized a series of 6-aryl-3,4-dihydro-1-(tetrahydro-3,4-dihydroxy-5-(hydroxymethyl)furan-2-yl)-4-phenylpyrimidine-2(1H)-thione derivatives. These compounds were found to exhibit significant antioxidant activity, comparable to ascorbic acid, when tested using the DPPH assay (Dudhe, Sharma, Chaudhary Dudhe, & Verma, 2013).
Synthesis and Structural Analysis
Various studies have focused on the synthesis and structural analysis of compounds related to 6-hydroxypyrimidine. For instance, Kitagawa et al. (1992) synthesized tetra- and hexanuclear copper(I) complexes using pyrimidine derivatives, including 4-hydroxy-6-methylpyrimidine-2-thione. The study provided insights into the molecular structure and coordination chemistry of these complexes (Kitagawa, Nozaka, Munakata, & Kawata, 1992).
Antimicrobial Activity
Another application area is the exploration of antimicrobial properties. Gupta et al. (2014) synthesized multifunctional 2-amino-5-cyano-4-[(2-aryl)-1H-indol-3-yl]-6-hydroxypyrimidines and assessed their antimicrobial activity against various pathogens. These compounds demonstrated mild to moderate antimicrobial activity, indicating their potential as antimicrobial agents (Gupta, Jain, Madan, & Menghani, 2014).
Spectroscopic Studies and Tautomerism
Sánchez et al. (2007) investigated the tautomeric equilibrium of 4-hydroxypyrimidine in the gas phase using millimeterwave spectroscopy. This study offers valuable information about the structural dynamics and stability of such compounds (Sánchez, Giuliano, Melandri, Favero, & Caminati, 2007).
Drug Design and Bioisosteres
The difluoromethyl group, as found in 6-(Difluoromethyl)-4-hydroxypyrimidine-2(1H)-thione, is also significant in drug design. Zafrani et al. (2017) examined the role of the difluoromethyl group as a lipophilic hydrogen bond donor in drug design. Their findings suggest that this group can act as a bioisostere for hydroxyl, thiol, or amine groups, which is crucial for the rational design of new drugs (Zafrani, Yeffet, Sod-Moriah, Berliner, Amir, Marciano, Gershonov, & Saphier, 2017).
Future Directions
Mechanism of Action
Mode of Action
It’s known that pyrimidinamine derivatives prevent spore germination and infection development . They inhibit the electron transport in mitochondrial complex I, disrupting the energy production in the cell .
Pharmacokinetics
It’s known that compounds bearing a cf2h group are better hydrogen-bond donors than their methylated analogues , which could potentially influence their absorption and distribution.
properties
IUPAC Name |
6-(difluoromethyl)-2-sulfanylidene-1H-pyrimidin-4-one |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H4F2N2OS/c6-4(7)2-1-3(10)9-5(11)8-2/h1,4H,(H2,8,9,10,11) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RPFVUMOHGFOCGJ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(NC(=S)NC1=O)C(F)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H4F2N2OS |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00622342 |
Source
|
Record name | 6-(Difluoromethyl)-2-sulfanylidene-2,3-dihydropyrimidin-4(1H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00622342 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
178.16 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
6-(Difluoromethyl)-4-hydroxypyrimidine-2(1H)-thione | |
CAS RN |
1204298-76-9 |
Source
|
Record name | 6-(Difluoromethyl)-2,3-dihydro-2-thioxo-4(1H)-pyrimidinone | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1204298-76-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 6-(Difluoromethyl)-2-sulfanylidene-2,3-dihydropyrimidin-4(1H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00622342 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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